6-Bromo-3-(4-propan-2-ylphenyl)sulfonylchromen-2-one

• IUPAC Name: 6-bromo-3-(4-propan-2-ylphenyl)sulfonylchromen-2-one
• InChI: InChI=1S/C18H15BrO4S/c1-11(2)12-3-6-15(7-4-12)24(21,22)17-10-13-9-14(19)5-8-16(13)23-18(17)20/h3-11H,1-2H3
• InChI Key: JQLBCXQLHUZBHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(C=CC(=C3)Br)OC2=O
• Molecular Formula: C18H15BrO4S
• Molecular Weight: 407.3 g/mol

Description

“6-Bromo-3-(4-propan-2-ylphenyl)sulfonylchromen-2-one” is a chemical compound. Based on its name, it likely contains a chromen-2-one group, which is a type of heterocyclic compound. It also appears to have a bromine atom and a sulfonyl group attached.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a chromen-2-one core, with a bromine atom and a sulfonyl group attached. The “4-propan-2-ylphenyl” part of the name suggests a phenyl ring with a propyl group attached at the 4-position.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors that could be considered include polarity, solubility, melting point, boiling point, and reactivity. Without specific data, it’s difficult to predict these properties for this compound.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological systems to produce its effects. Without more information, it’s impossible to say what the mechanism of action of this compound might be.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s used. For example, many brominated compounds are hazardous and require careful handling.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.